Cas no 57422-20-5 ( )

  structure
  structure
Product Name: 
CAS No:57422-20-5
MF:C15H16O3
MW:244.285744667053
CID:947017
PubChem ID:284720
Update Time:2025-04-19

  Chemical and Physical Properties

Names and Identifiers

    • [3-methoxy-4-(4-methylphenoxy)phenyl]methanol
    • AC1L61HO
    • AC1Q578A
    • AG-J-63537
    • AR-1A8941
    • CTK5A6847
    • KST-1A6187
    • NSC140896
    • NSC-140896
    • DTXSID00301069
    • DS-007894
    • 57422-20-5
    •  
    • Inchi: 1S/C15H16O3/c1-11-3-6-13(7-4-11)18-14-8-5-12(10-16)9-15(14)17-2/h3-9,16H,10H2,1-2H3
    • InChI Key: BTIHQYVBXKBCPO-UHFFFAOYSA-N
    • SMILES: O(C1C=CC(C)=CC=1)C1C=CC(CO)=CC=1OC

Computed Properties

  • Exact Mass: 244.10998
  • Monoisotopic Mass: 244.109944368g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 236
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 38.7Ų

Experimental Properties

  • PSA: 38.69
  • LogP: 3.28820
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